Cas no 202073-14-1 (Benzenamine,4-fluoro-N-[(3-methoxyphenyl)methylene]-)

• Product Name: Benzenamine,4-fluoro-N-[(3-methoxyphenyl)methylene]-
• CAS No: 202073-14-1
• MF: C₁₄H₁₂FNO
• MW: 229.249587059021
• CID: 241006
• PubChem ID: 932085
• Update Time: 2025-04-19

Benzenamine,4-fluoro-N-[(3-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-fluoro-N-[(3-methoxyphenyl)methylene]-
• N-(4-fluorophenyl)-1-(3-methoxyphenyl)methanimine
• 4-Fluoro-N-(3-methoxybenzylidene)aniline
• N-(3-Methoxybenzylidene)-4-fluoroaniline
• DTXSID80359023
• (E)-4-fluoro-N-(3-methoxybenzylidene)aniline
• 202073-14-1
• Benzenamine, 4-fluoro-N-[(3-methoxyphenyl)methylene]-
• SCHEMBL12416960
• AKOS003409825

• Inchi： 1S/C14H12FNO/c1-17-14-4-2-3-11(9-14)10-16-13-7-5-12(15)6-8-13/h2-10H,1H3/b16-10+
• InChI Key： LTYSYYBPLPAZGI-MHWRWJLKSA-N
• SMILES： FC1C=CC(=CC=1)/N=C/C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 229.09000
• Monoisotopic Mass: 229.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Color/Form: solid
• Density: 1.181 g/mL at 25 °C
• Flash Point: >230 °F
• Refractive Index: n20/D 1.622
• PSA: 21.59000
• LogP: 3.58490
• Solubility: Not determined

Benzenamine,4-fluoro-N-[(3-methoxyphenyl)methylene]- Security Information

• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R37/38; R41